Cas no 1418128-92-3 (1-Methyl-1H-pyrrolo[2,3-b]pyridine-6-carboxylic acid)

• Product Name: 1-Methyl-1H-pyrrolo[2,3-b]pyridine-6-carboxylic acid
• CAS No: 1418128-92-3
• MF: C₉H₈N₂O₂
• MW: 176.172021865845
• MDL: MFCD22394564
• CID: 2133611
• PubChem ID: 84655457
• Update Time: 2024-11-05

1-Methyl-1H-pyrrolo[2,3-b]pyridine-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-methyl-1H-Pyrrolo[2,3-b]pyridine-6-carboxylic acid
• 1H-Pyrrolo[2,3-b]pyridine-6-carboxylic acid, 1-methyl-
• SB14053
• 1-methyl-1H-pyrrolo[2,3-b]pyridine-6-carboxylicacid
• CID 84655457
• 1-methylpyrrolo[2,3-b]pyridine-6-carboxylic acid
• SY322044
• SCHEMBL14645392
• AS-79421
• DA-29226
• 1418128-92-3
• MFCD22394564
• 1-Methyl-7-azaindole-6-carboxylic Acid
• P20329
• 1-Methyl-1H-pyrrolo[2,3-b]pyridine-6-carboxylic acid

• MDL： MFCD22394564
• Inchi： 1S/C9H8N2O2/c1-11-5-4-6-2-3-7(9(12)13)10-8(6)11/h2-5H,1H3,(H,12,13)
• InChI Key： SQWBWWKSKVGXAC-UHFFFAOYSA-N
• SMILES： OC(C1=CC=C2C=CN(C)C2=N1)=O

Computed Properties

• Exact Mass: 176.058577502g/mol
• Monoisotopic Mass: 176.058577502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 55.1

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 408.9±25.0 °C at 760 mmHg
• Flash Point: 201.1±23.2 °C
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

1-Methyl-1H-pyrrolo[2,3-b]pyridine-6-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines Pyrrolopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines